Cas no 52756-38-4 (Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro-)

Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro- structure
52756-38-4 structure
Product Name:Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro-
CAS No:52756-38-4
MF:C10H12ClNO2
MW:213.660781860352
CID:1579288
PubChem ID:21097451
Update Time:2025-04-21

Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro-
    • 1-tert-Butyl-2-chloro-4-nitro-benzene
    • 1-tert-Butyl-2-chloro-4-nitrobenzene
    • DTXSID901254728
    • 1-(tert-Butyl)-2-chloro-4-nitrobenzene
    • DB-089400
    • SCHEMBL4641866
    • G10203
    • XNMDZURUVCTLPB-UHFFFAOYSA-N
    • 2-Chloro-1-(1,1-dimethylethyl)-4-nitrobenzene
    • 52756-38-4
    • 2-chloro-4-nitro-1-(tert-butyl)benzene
    • MFCD27924905
    • Inchi: 1S/C10H12ClNO2/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)11/h4-6H,1-3H3
    • InChI Key: XNMDZURUVCTLPB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213.05576
  • Monoisotopic Mass: 213.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro- Pricemore >>

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abcr
AB600121-250mg
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abcr
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